AQW051

• CAS No.: 669770-29-0
• Product Name: AQW051
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.398
• IUPAC Name: (3R)-3-[6-(4-methylphenyl)pyridin-3-yl]oxy-1-azabicyclo[2.2.2]octane
• Standard InChI: InChI=1S/C19H22N2O/c1-14-2-4-15(5-3-14)18-7-6-17(12-20-18)22-19-13-21-10-8-16(19)9-11-21/h2-7,12,16,19H,8-11,13H2,1H3/t19-/m0/s1
• Standard InChIKey: NPDLTEZXGWRMLQ-IBGZPJMESA-N
• SMILES: CC1=CC=C(C=C1)C2=NC=C(C=C2)OC3CN4CCC3CC4
• Appearance: Solid powder
• Description: AQW051 is a novel, potent and selective α7 nicotinic ACh receptor partial agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AQW051; AQW-051; AQ W051
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• PubChem Compound: 50914822
• Last Modified: Nov 13 2021